![molecular formula C24H27N5O4 B2863123 2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-mesitylacetamide CAS No. 941936-17-0](/img/structure/B2863123.png)
2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-mesitylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of the heterocyclic compound class known as imidazo[2,1-c][1,2,4]triazines . These compounds are known to have various biological activities and are used in the development of drugs .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as pyrrolo[2,1-f][1,2,4]triazines have been synthesized using various methods . The synthesis of these compounds often involves the use of specific reagents and reaction conditions .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds have been found to undergo various reactions, including substitutions at different positions on the ring structure .Scientific Research Applications
1. Synthesis of Novel Heterocyclic Compounds
The compound is used as an initiative in the synthesis of novel heterocyclic compounds, showing potential in the development of new pharmacological agents with anti-inflammatory and analgesic activities. These compounds have been evaluated as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, indicating their potential in medical applications (Abu‐Hashem et al., 2020).
2. Antimicrobial Activities
Synthesis of 1,2,4-triazole derivatives, related to the compound , has shown antimicrobial activities against various microorganisms. These novel compounds have potential applications in addressing microbial resistance and developing new antimicrobial agents (Bektaş et al., 2007).
3. Antimicrobial Activity of Benzimidazole, Benzoxazole, and Benzothiazole Derivatives
Derivatives of the compound have shown excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, comparing favorably with standard drugs like Streptomycin and Fluconazole. This indicates its potential use in antimicrobial therapies (Padalkar et al., 2014).
4. Derivatives as Urea and N-Arenesulfonyl-Substituted Imidazo-sym-Triazinones
Research shows the conversion of the compound into derivatives of urea and N-arenesulfonyl-substituted imidazo-sym-triazinones, indicating its versatility in chemical synthesis and potential applications in various chemical and pharmaceutical industries (Dovlatyan et al., 2009).
5. Synthesis of Fused Imidazoles
The compound has been utilized in the synthesis of fused imidazoles, leading to the development of novel imidazo[1,2-b][1,2,4]triazole and imidazo[5,1-f]-[1,2,4]triazine derivatives. This showcases its role in expanding the scope of chemical synthesis and discovery of new chemical entities (Molina et al., 1989).
Mechanism of Action
properties
IUPAC Name |
2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O4/c1-5-33-19-8-6-18(7-9-19)27-10-11-28-22(31)23(32)29(26-24(27)28)14-20(30)25-21-16(3)12-15(2)13-17(21)4/h6-9,12-13H,5,10-11,14H2,1-4H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLCQSEIWHYIZAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=C(C=C(C=C4C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-mesitylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.